Cas no 2624134-20-7 (1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2624134-20-7
• MF: C₇H₉F₃N₂O₃
• MW: 226.153172254562
• CID: 6175300
• PubChem ID: 165904459
• Update Time: 2025-07-15

1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid
• EN300-27752216
• 2624134-20-7
• 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C7H9F3N2O3/c8-7(9,10)6(5(13)14)2-1-3-12(4-6)11-15/h1-4H2,(H,13,14)
• InChI Key： MFJPLZINLOPDSJ-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(CCC1)N=O)(F)F

Computed Properties

• Exact Mass: 226.05652664g/mol
• Monoisotopic Mass: 226.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

Additional information on 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid

Introduction to 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2624134-20-7)

1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2624134-20-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a nitroso group, a trifluoromethyl group, and a carboxylic acid moiety, all attached to a piperidine ring. These structural features contribute to its potential biological activities and therapeutic applications.

The nitroso group is known for its reactivity and ability to participate in various chemical reactions, making it a valuable functional group in the design of bioactive molecules. The trifluoromethyl group is highly electronegative and lipophilic, which can enhance the stability and metabolic properties of the compound. The carboxylic acid moiety provides the molecule with potential for forming hydrogen bonds and participating in acid-base reactions, which are crucial for its biological interactions.

Recent studies have explored the pharmacological properties of 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby reducing its catalytic activity and potentially slowing disease progression.

In addition to its enzymatic inhibition properties, 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid has been investigated for its anti-inflammatory effects. In vitro experiments have shown that it can downregulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that the compound may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The piperidine ring in the structure of 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid contributes to its overall conformational flexibility and binding affinity. This flexibility allows the molecule to adopt various conformations that can optimize its interaction with target proteins. The piperidine ring is also known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and distribution.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid. Preliminary results from phase I trials have shown promising outcomes with regard to its pharmacokinetic profile and tolerability in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

The synthesis of 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid involves several steps, including the formation of the piperidine ring, introduction of the trifluoromethyl group, and nitrosation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 1-Nitroso-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2624134-20-7) is a promising compound with a unique chemical structure that offers potential therapeutic benefits. Its ability to inhibit key enzymes, modulate inflammatory responses, and interact with target proteins makes it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications and insights will emerge, contributing to the advancement of drug discovery and development.